Cas no 51527-52-7 (2-{(3,4-dimethoxyphenyl)methylamino}acetic acid)

• Product Name: 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid
• CAS No: 51527-52-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 3439953
• PubChem ID: 13236082
• Update Time: 2025-06-11

2-{(3,4-dimethoxyphenyl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-[(3,4-DIMETHOXYPHENYL)METHYL]-
• [(3,4-dimethoxybenzyl)amino]acetic acid
• (3,4-Dimethoxybenzyl)glycine
• 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid
• (3,4-Dimethoxy-benzylamino)-acetic acid
• STL115425
• 2-[(3,4-dimethoxyphenyl)methylamino]acetic acid
• BBL031846
• EN300-146368
• 2-{[(3,4-dimethoxyphenyl)methyl]amino}acetic acid
• 51527-52-7
• AKOS005737619
• AN-465/43460971
• N-(3,4-dimethoxybenzyl)glycine
• SCHEMBL5940445
• {[(3,4-DIMETHOXYPHENYL)METHYL]AMINO}ACETIC ACID
• CS-0302321

• Inchi： 1S/C11H15NO4/c1-15-9-4-3-8(5-10(9)16-2)6-12-7-11(13)14/h3-5,12H,6-7H2,1-2H3,(H,13,14)
• InChI Key： TWGHQKGZEOUYOX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNCC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 225.10010796Da
• Monoisotopic Mass: 225.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid

Professional Introduction to 2-{(3,4-dimethoxyphenyl)methylamino}acetic Acid (CAS No. 51527-52-7)

2-{(3,4-dimethoxyphenyl)methylamino}acetic acid, identified by its Chemical Abstracts Service (CAS) number 51527-52-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both aromatic and amino functional groups makes it a versatile intermediate for synthesizing more complex molecules with diverse biological activities.

The< strong>structure of 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid consists of a phenyl ring substituted with two methoxy groups at the 3 and 4 positions, linked to an acetic acid moiety through an amine group. This particular arrangement confers upon the compound a range of chemical properties that are conducive to further functionalization. The< strong>3,4-dimethoxyphenyl moiety is particularly noteworthy, as it is commonly found in natural products and pharmaceuticals, often contributing to their biological activity.

In recent years, there has been growing interest in the development of novel< strong>amine-containing compounds for their potential therapeutic effects. The< strong>methylamino group in 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid is a key feature that enables its participation in various chemical reactions, including nucleophilic substitution and condensation reactions. These reactions are fundamental to the synthesis of more complex molecules, such as peptides and proteins.

The< strong>acetic acid component of the molecule provides a carboxylic acid functionality, which can be further modified through esterification, amidation, or other transformations. These modifications are crucial for tailoring the properties of the compound for specific applications. For instance, esters of acetic acid are often used in drug formulations to improve solubility and bioavailability.

Recent studies have highlighted the< strong>pharmaceutical potential of derivatives of 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid. Researchers have been exploring its utility in the development of< strong>central nervous system (CNS) drugs, given its structural similarity to known bioactive molecules. The< strong>dimethoxyphenyl group is particularly interesting because it has been shown to enhance binding affinity to certain neurotransmitter receptors.

The< strong>biochemical activity of this compound has also been investigated in the context of inflammation and pain management. Preclinical studies suggest that derivatives of 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

In addition to its therapeutic applications, 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid has shown promise as a< strong>chemical building block in synthetic chemistry. Its versatile structure allows for the creation of a wide range of analogs with tailored properties. This flexibility is invaluable for drug discovery efforts, where high-throughput screening often requires libraries of compounds with diverse chemical profiles.

The< strong>synthetic pathways for preparing 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid have been optimized to ensure high yields and purity. Common methods involve nucleophilic substitution reactions followed by functional group transformations. Advances in synthetic techniques have made it possible to produce this compound on a large scale, facilitating its use in both academic research and industrial applications.

The< strong>biological evaluation of 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid has revealed several interesting characteristics. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions may underpin its potential role in modulating physiological processes related to energy metabolism and homeostasis.

The< strong-pharmacokinetic profile of this compound is another area of active investigation. Understanding how 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preclinical pharmacokinetic studies have provided valuable insights into these processes, which are essential for determining appropriate dosing regimens and minimizing potential side effects.

The< strong-safety considerations associated with 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid have also been thoroughly examined. Toxicological studies have assessed its acute and chronic toxicity profiles in animal models. These evaluations have helped establish safe exposure limits and inform guidelines for handling the compound in laboratory settings.

In conclusion, 2-{(3,4-dimethoxyphenyl)methylamino}acetic acid (CAS No. 51527-52-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a tool in modern medicinal chemistry.